Cas no 866363-55-5 (1,2,8,9-Dibenzothiophenetetramine)
866363-55-5 structure
Product Name:1,2,8,9-Dibenzothiophenetetramine
CAS No:866363-55-5
MF:C12H12N4S
MW:244.315480232239
CID:718860
PubChem ID:57354904
Update Time:2025-04-19
1,2,8,9-Dibenzothiophenetetramine Chemical and Physical Properties
Names and Identifiers
-
- 1,2,8,9-Dibenzothiophenetetramine
- dibenzothiophene-1,2,8,9-tetramine
- SCHEMBL3874450
- Dibenzo[b,d]thiophene-1,2,8,9-tetramine
- DTXSID50722785
- 866363-55-5
-
- Inchi: 1S/C12H12N4S/c13-5-1-3-7-9(11(5)15)10-8(17-7)4-2-6(14)12(10)16/h1-4H,13-16H2
- InChI Key: YNARDQOXQPNZHE-UHFFFAOYSA-N
- SMILES: S1C2C=CC(=C(C=2C2C(=C(C=CC1=2)N)N)N)N
Computed Properties
- Exact Mass: 244.07826757g/mol
- Monoisotopic Mass: 244.07826757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 132Ų
1,2,8,9-Dibenzothiophenetetramine Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
866363-55-5 (1,2,8,9-Dibenzothiophenetetramine) Related Products
- 5339-33-3(6-AminobenzoBthiophene)
- 17402-83-4(1-benzothiophen-4-amine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent